Cas no 1000578-00-6 (3-Iodo-5-bromo-4-aminobenzonitrile)

• Product Name: 3-Iodo-5-bromo-4-aminobenzonitrile
• CAS No: 1000578-00-6
• MF: C₇H₄BrIN₂
• MW: 322.928532600403
• CID: 2197232
• PubChem ID: 26598362
• Update Time: 2025-06-11

3-Iodo-5-bromo-4-aminobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-bromo-4-aminobenzonitrile
• 4-Amino-3-bromo-5-iodobenzonitrile
• SCHEMBL988148
• DB-331355
• AKOS027385738
• 1000578-00-6
• FS-5906

• MDL： MFCD09800820
• Inchi： 1S/C7H4BrIN2/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2H,11H2
• InChI Key： ZXCXPHSSIDEPDP-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C=C(C=1N)Br

Computed Properties

• Exact Mass: 321.86026g/mol
• Monoisotopic Mass: 321.86026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Additional information on 3-Iodo-5-bromo-4-aminobenzonitrile

Introduction to 3-Iodo-5-bromo-4-aminobenzonitrile (CAS No. 1000578-00-6)

3-Iodo-5-bromo-4-aminobenzonitrile, with the CAS number 1000578-00-6, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of halogen and nitrile functionalities, which endow it with a wide range of potential applications, from pharmaceutical development to advanced materials research.

The molecular structure of 3-Iodo-5-bromo-4-aminobenzonitrile consists of a benzene ring substituted with an amino group at the 4-position, a bromine atom at the 5-position, and an iodine atom at the 3-position. The presence of these substituents imparts distinct chemical properties and reactivity profiles, making it a valuable intermediate in various synthetic pathways.

In the realm of medicinal chemistry, 3-Iodo-5-bromo-4-aminobenzonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases. For instance, researchers at the University of California, San Francisco, have investigated the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The bromine and iodine substituents provide sites for further functionalization, allowing for the creation of derivatives with enhanced biological activity and selectivity.

Beyond its pharmaceutical applications, 3-Iodo-5-bromo-4-aminobenzonitrile has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of conductive polymers and organic semiconductors. A study published in the Journal of Materials Chemistry C demonstrated that derivatives of this compound exhibit excellent charge transport properties, making them suitable for use in organic field-effect transistors (OFETs) and other electronic devices.

The synthesis of 3-Iodo-5-bromo-4-aminobenzonitrile typically involves multi-step procedures that leverage modern synthetic techniques. One common approach involves the sequential introduction of halogen and nitrile functionalities onto a substituted benzene ring. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Recent advancements in catalytic methods have further optimized these synthetic routes, reducing both cost and environmental impact.

In terms of safety and handling, while 3-Iodo-5-bromo-4-aminobenzonitrile is not classified as a hazardous material, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a cool, dry place away from incompatible substances.

The future prospects for 3-Iodo-5-bromo-4-aminobenzonitrile are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. For example, efforts are underway to develop more efficient synthetic methods that can scale up production for industrial use. Additionally, interdisciplinary collaborations between chemists, biologists, and materials scientists are driving innovation in this field.

In conclusion, 3-Iodo-5-bromo-4-aminobenzonitrile (CAS No. 1000578-00-6) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique chemical structure provides a foundation for developing novel therapeutic agents and advanced materials, making it an important focus of ongoing research and development efforts.